Cas no 312755-10-5 (N-4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl-4-(morpholine-4-sulfonyl)benzamide)

• Product Name: N-4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl-4-(morpholine-4-sulfonyl)benzamide
• CAS No: 312755-10-5
• MF: C₂₂H₂₃N₃O₄S₂
• MW: 457.565722703934
• CID: 6444239
• Update Time: 2025-07-14

N-4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl-4-(morpholine-4-sulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl-4-(morpholine-4-sulfonyl)benzamide
• Benzamide, N-[4-(2,4-dimethylphenyl)-2-thiazolyl]-4-(4-morpholinylsulfonyl)-

• Inchi： 1S/C22H23N3O4S2/c1-15-3-8-19(16(2)13-15)20-14-30-22(23-20)24-21(26)17-4-6-18(7-5-17)31(27,28)25-9-11-29-12-10-25/h3-8,13-14H,9-12H2,1-2H3,(H,23,24,26)
• InChI Key： QCXUHOQSDPPDNR-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=CC=C(C)C=C2C)=CS1)(=O)C1=CC=C(S(N2CCOCC2)(=O)=O)C=C1

Experimental Properties

• Density: 1.364±0.06 g/cm3(Predicted)
• pka: 6.56±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl-4-(morpholine-4-sulfonyl)benzamide

Introduction to N-4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl-4-(morpholine-4-sulfonyl)benzamide (CAS No. 312755-10-5)

N-4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl-4-(morpholine-4-sulfonyl)benzamide is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 312755-10-5, represents a sophisticated molecular structure that integrates multiple pharmacophoric elements, making it a promising candidate for further research and development in drug discovery.

The molecular framework of N-4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl-4-(morpholine-4-sulfonyl)benzamide is characterized by the presence of a benzamide moiety linked to a thiazole ring, which is further substituted with a morpholine-4-sulfonyl group and a 2,4-dimethylphenyl group. This unique arrangement of functional groups not only contributes to the compound's distinct chemical properties but also opens up diverse possibilities for its biological activity.

In recent years, there has been growing interest in exploring the therapeutic potential of compounds that incorporate heterocyclic scaffolds such as thiazole. Thiazole derivatives are well-known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The integration of these heterocyclic structures with other pharmacophores has led to the discovery of several novel drug candidates that exhibit enhanced efficacy and reduced toxicity.

The benzamide group in N-4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl-4-(morpholine-4-sulfonyl)benzamide is another critical pharmacophoric element that has been extensively studied for its role in modulating biological pathways. Benzamides are known to interact with various enzymes and receptors, making them valuable tools in the development of drugs targeting neurological disorders, pain management, and metabolic diseases. The presence of the morpholine-4-sulfonyl moiety further enhances the compound's potential by providing additional binding sites and improving solubility.

One of the most exciting aspects of this compound is its potential application in the treatment of cancer. Current research indicates that thiazole derivatives can induce apoptosis and inhibit proliferation in cancer cells by targeting key signaling pathways involved in tumor growth. The combination of these effects with the properties of benzamides and morpholine sulfonamides suggests that N-4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl-4-(morpholine-4-sulfonyl)benzamide could be a potent anticancer agent.

Furthermore, the 2,4-dimethylphenyl group adds another layer of complexity to the compound's structure. This aromatic ring system can influence both the electronic properties and the spatial orientation of the functional groups attached to it. By carefully tuning these structural elements, researchers can optimize the compound's bioactivity and selectivity for specific biological targets.

The synthesis of N-4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl-4-(morpholine-4-sulfonyl)benzamide presents unique challenges due to its complex molecular architecture. However, advances in synthetic chemistry have made it possible to construct such intricate molecules with high precision. Techniques such as palladium-catalyzed cross-coupling reactions and multi-step functional group transformations have been instrumental in achieving this goal.

Recent studies have also highlighted the importance of computational methods in drug discovery. Molecular modeling and virtual screening techniques have been used to predict the binding affinity and pharmacokinetic properties of N-4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl-4-(morpholine-4-sulfonyl)benzamide. These computational approaches not only accelerate the discovery process but also provide valuable insights into the interactions between the compound and its biological targets.

In conclusion, N-4-(2,4-dimethylphenyl)-1,3-thiazol-2-ylyl-morpholine-sulfonamido-benzamide (CAS No. 31275510) represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of pharmacophores and its potential applications in cancer treatment make it a compelling subject for further research. As our understanding of biological pathways continues to evolve, compounds like this will play an increasingly important role in shaping the future of medicine.